N-[3-[3-(4-fluorophenyl)-2-(2-methoxyacetyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• IUPAC Name: N-[3-[3-(4-fluorophenyl)-2-(2-methoxyacetyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C19H20FN3O4S/c1-27-12-19(24)23-18(13-6-8-15(20)9-7-13)11-17(21-23)14-4-3-5-16(10-14)22-28(2,25)26/h3-10,18,22H,11-12H2,1-2H3
• InChI Key: SKXACNDBZQNFHA-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C)C3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O4S
• Molecular Weight: 405.4 g/mol

Description

N-[3-[3-(4-fluorophenyl)-2-(2-methoxyacetyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C19H20FN3O4S and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Studies on the synthesis of complex molecules highlight methodologies that could be relevant for the synthesis of the specified compound. For instance, research on the synthesis of fluoro-containing materials and polymers indicates the potential for developing novel materials with specific properties (Shi-Juan Li et al., 2015). This technique may be applicable for synthesizing and structuring derivatives of the specified compound, offering insights into its potential applications in material science.

Chemical Reactions and Applications

• Research on the development of new synthetic protocols for preparing α-fluoro(disulfonyl)methane derivatives showcases the versatility of sulfonyl and fluoro groups in chemical synthesis (G. Prakash et al., 2010). This work suggests potential routes for modifying or synthesizing derivatives of N-[3-[3-(4-fluorophenyl)-2-(2-methoxyacetyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide to tailor its properties for specific applications.

Biological Activity

• The study on diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes reveals insights into the biological activity of compounds that might share structural similarities with the specified compound (Fang-Lin Li et al., 2010). This suggests potential research avenues in exploring the biological activities of derivatives of the specified compound, such as anticancer or antimicrobial properties.

Molecular Characterization and Analysis

• X-ray powder diffraction studies on nimesulidetriazole derivatives, including analysis of molecular interactions and structure-function relationships, provide a basis for understanding the crystalline structure and potential intermolecular interactions of similar compounds (Tanusri Dey et al., 2015). This approach could be valuable for characterizing the crystal structure of this compound and understanding its physical properties.